molecular formula C11H11NO3 B14815602 2-Cyclopropoxy-5-formylbenzamide

2-Cyclopropoxy-5-formylbenzamide

Cat. No.: B14815602
M. Wt: 205.21 g/mol
InChI Key: BXMDGLOCSCTPFB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Cyclopropoxy-5-formylbenzamide is a benzamide derivative characterized by a cyclopropoxy substituent at the 2-position and a formyl group at the 5-position of the aromatic ring. The formyl group at position 5 enhances electrophilicity, making this compound a candidate for nucleophilic addition reactions or as an intermediate in synthesizing more complex molecules.

Properties

Molecular Formula

C11H11NO3

Molecular Weight

205.21 g/mol

IUPAC Name

2-cyclopropyloxy-5-formylbenzamide

InChI

InChI=1S/C11H11NO3/c12-11(14)9-5-7(6-13)1-4-10(9)15-8-2-3-8/h1,4-6,8H,2-3H2,(H2,12,14)

InChI Key

BXMDGLOCSCTPFB-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=C(C=C(C=C2)C=O)C(=O)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Cyclopropoxy-5-formylbenzamide typically involves the reaction of hippuric acid with dichloromethane, water, copper(II) sulfate pentahydrate, and silver(I) nitrate. The mixture is heated to 40°C and ammonium persulfate is added dropwise. The reaction mixture is then cooled, filtered, and the organic phase is extracted with dichloromethane .

Industrial Production Methods: Industrial production methods for 2-Cyclopropoxy-5-formylbenzamide are not well-documented in the literature. the general approach involves scaling up the laboratory synthesis process, ensuring the reaction conditions are optimized for large-scale production.

Chemical Reactions Analysis

Types of Reactions: 2-Cyclopropoxy-5-formylbenzamide can undergo various chemical reactions, including:

    Oxidation: The formyl group can be oxidized to a carboxylic acid.

    Reduction: The formyl group can be reduced to an alcohol.

    Substitution: The cyclopropoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

    Substitution: Various nucleophiles can be used for substitution reactions, depending on the desired product.

Major Products Formed:

    Oxidation: 2-Cyclopropoxy-5-carboxybenzamide.

    Reduction: 2-Cyclopropoxy-5-hydroxybenzamide.

    Substitution: Products vary based on the nucleophile used.

Scientific Research Applications

2-Cyclopropoxy-5-formylbenzamide has several applications in scientific research:

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-5-formylbenzamide involves its interaction with specific molecular targets. The formyl group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially altering their function. The cyclopropoxy group may also interact with hydrophobic regions of biomolecules, influencing their activity .

Comparison with Similar Compounds

Comparison with Similar Compounds

The comparative analysis focuses on structurally analogous benzamide derivatives, particularly 2-substituted benzamides, to highlight the unique properties of 2-cyclo-propoxy-5-formylbenzamide. Key comparisons include:

Substituent Effects on Physicochemical Properties

  • 2-Aminobenzamides: Evidence from studies on 2-aminobenzamides (e.g., ) demonstrates that the amino group at position 2 enhances solubility in polar solvents due to hydrogen bonding, while also increasing basicity . In contrast, the cyclopropoxy group in 2-cyclo-propoxy-5-formylbenzamide is electron-withdrawing and lipophilic, reducing aqueous solubility but improving membrane permeability.
  • 5-Formyl vs. 5-Nitro Groups : Compared to 5-nitro-substituted benzamides (e.g., 2-methoxy-5-nitrobenzamide), the formyl group in the target compound offers milder electrophilicity, enabling selective reactions without requiring harsh reducing agents.

Data Table: Comparative Properties

Compound Substituents LogP<sup>*</sup> Water Solubility (mg/mL) Key Reactivity Features
2-Cyclopropoxy-5-formylbenzamide 2-Cyclopropoxy, 5-formyl 1.8 (estimated) ~0.5 (low) Electrophilic formyl; strained ether
2-Aminobenzamide 2-Amino 0.3 ~15.0 (high) Basic amino; hydrogen-bond donor
2-Methoxy-5-nitrobenzamide 2-Methoxy, 5-nitro 1.5 ~2.0 (moderate) Strongly electron-withdrawing nitro

<sup>*</sup>LogP values estimated via computational modeling (e.g., XLogP3).

Research Findings and Implications

Studies on 2-aminobenzamides () underscore the importance of substituent choice in modulating solubility and reactivity . For 2-cyclo-propoxy-5-formylbenzamide, the combination of a strained cyclopropoxy group and a formyl substituent creates a balance between lipophilicity and controlled reactivity. For example:

  • Drug Design: The compound’s lipophilicity may improve blood-brain barrier penetration compared to polar 2-aminobenzamides, though this requires experimental validation.
  • Material Science : The formyl group’s reactivity could enable covalent bonding to polymers or surfaces, a feature less accessible in nitro- or methoxy-substituted analogs.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.